Cas no 1114647-07-2 (ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate)

• Product Name: ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate
• CAS No: 1114647-07-2
• MF: C₃₀H₃₀N₂O₅
• MW: 498.569608211517
• CID: 5386975
• Update Time: 2025-05-26

ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-methoxyphenyl)-4-[2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethoxy]-6-quinolinecarboxylate
• ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate

• Inchi： 1S/C30H30N2O5/c1-6-36-30(34)22-10-11-25-24(15-22)27(16-26(31-25)21-8-7-9-23(14-21)35-5)37-17-28(33)32-29-19(3)12-18(2)13-20(29)4/h7-16H,6,17H2,1-5H3,(H,32,33)
• InChI Key： FXXFYBIMVWNIBC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OCC)=O)=CC=2)C(OCC(=O)NC2=C(C)C=C(C)C=C2C)=CC=1C1=CC=CC(OC)=C1

Experimental Properties

• Density: 1.213±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.3±55.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

Additional information on ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate

Introduction to Ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate (CAS No. 1114647-07-2)

Ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1114647-07-2, represents a sophisticated molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound is characterized by its intricate arrangement of functional groups. Specifically, the presence of a quinoline core, combined with ester, amide, and methoxy substituents, endows it with unique chemical properties that may contribute to its biological activity. The 3-methoxyphenyl group and the (2,4,6-trimethylphenyl)carbamoyl moiety are particularly noteworthy, as they are often associated with enhanced binding affinity and metabolic stability in drug candidates.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The specific modification of Ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate aims to optimize these properties while minimizing potential side effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are employed to construct the desired molecular architecture. These techniques ensure high yield and purity, which are critical for subsequent biological evaluation.

Beyond its structural complexity, Ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate has shown promise in preclinical studies. Research indicates that this compound may interact with multiple biological targets, including enzymes and receptors involved in cancer progression and inflammation. The methoxy groups present in the molecule are particularly important for modulating lipophilicity and improving oral bioavailability.

The impact of these structural features on pharmacokinetic properties has been a focal point of recent investigations. Computational modeling and experimental techniques have been utilized to elucidate how the arrangement of substituents affects drug absorption, distribution, metabolism, and excretion (ADME). These studies provide valuable insights into optimizing the compound for therapeutic use.

In the context of drug development pipelines, Ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate represents an early-stage candidate that requires further characterization. However, its unique chemical profile suggests potential advantages over existing therapies. Collaborative efforts between synthetic chemists and biologists are essential to translate this promise into tangible therapeutic benefits.

The future direction of research on this compound includes exploring its mechanism of action in detail. Understanding how it interacts with biological systems at the molecular level will be crucial for designing next-generation derivatives with improved efficacy and safety profiles. Additionally, investigating its potential in combination therapies may uncover synergistic effects that enhance treatment outcomes.

The broader significance of this work lies in advancing our understanding of how structural modifications can influence biological activity. By studying compounds like Ethyl 2-(3-methoxyphenyl)-4-{[(2,4,6-trimethylphenyl)carbamoyl]methoxy}quinoline-6-carboxylate (CAS No. 1114647-07-2), researchers can gain insights into designing molecules that better meet the demands of modern medicine.